Cas no 941940-24-5 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide
• CAS No: 941940-24-5
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.4332
• CID: 5461069
• Update Time: 2025-06-12

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2,4-dimethoxybenzamide
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2,4-dimethoxybenzamide
• VU0504312-1
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide

• Inchi： 1S/C17H22N2O3S/c1-19(2)14(16-6-5-9-23-16)11-18-17(20)13-8-7-12(21-3)10-15(13)22-4/h5-10,14H,11H2,1-4H3,(H,18,20)
• InChI Key： FQTNAPPXCJUDTL-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 381
• XLogP3: 2.4
• Topological Polar Surface Area: 79

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide

Comprehensive Overview of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide (CAS No. 941940-24-5)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide, identified by its CAS number 941940-24-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring, a dimethylamino group, and a dimethoxybenzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which may contribute to its interactions with biological targets.

The compound's thiophene component is a notable feature, as thiophene derivatives are widely explored for their pharmacological properties. The presence of the dimethylamino group further enhances its potential as a building block for bioactive molecules. Meanwhile, the dimethoxybenzamide segment adds to its complexity, often associated with improved solubility and binding affinity. These attributes make CAS 941940-24-5 a valuable candidate for studies focusing on central nervous system (CNS) targets or enzyme modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide aligns with this trend, as its structural motifs are frequently investigated for their role in neurotransmitter regulation and receptor binding. This has led to increased searches for terms like "thiophene-based drug candidates" and "dimethoxybenzamide derivatives in medicine," reflecting growing interest in its potential applications.

From a synthetic chemistry perspective, the compound's multi-functional design offers opportunities for structure-activity relationship (SAR) studies. Researchers often explore modifications to its dimethylamino or thiophene groups to optimize pharmacokinetic properties. Such investigations are critical for addressing challenges like blood-brain barrier penetration or metabolic stability, which are common hurdles in drug development. The compound's CAS number 941940-24-5 serves as a key identifier in these studies, ensuring precise communication across scientific literature and databases.

Another area of interest is the compound's potential role in catalysis and material science. Its electron-rich thiophene ring and amide functionality make it a candidate for designing ligands or functional materials. This versatility has sparked discussions in online forums and research communities, with queries such as "applications of dimethoxybenzamide in organic electronics" gaining traction. Such interdisciplinary relevance underscores the compound's broad utility beyond traditional pharmaceutical contexts.

Quality control and analytical characterization are also critical when working with N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods ensure that the compound meets the stringent standards required for research and development, particularly in preclinical studies.

In summary, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,4-dimethoxybenzamide (CAS 941940-24-5) represents a compelling example of modern medicinal chemistry innovation. Its unique blend of thiophene, dimethylamino, and dimethoxybenzamide functionalities positions it as a versatile tool for researchers exploring new therapeutic avenues and advanced materials. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for studies addressing some of the most pressing challenges in healthcare and technology.